Cas no 171435-96-4 (2-(2-phenylphenyl)oxirane)

• Product Name: 2-(2-phenylphenyl)oxirane
• CAS No: 171435-96-4
• MF: C₁₄H₁₂O
• MW: 196.244483947754
• CID: 6177493
• PubChem ID: 9990270
• Update Time: 2025-05-20

2-(2-phenylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-(2-phenylphenyl)oxirane
• EN300-1860060
• 171435-96-4
• SCHEMBL23706387

• Inchi： 1S/C14H12O/c1-2-6-11(7-3-1)12-8-4-5-9-13(12)14-10-15-14/h1-9,14H,10H2
• InChI Key： YYXCNFQNNCEMLN-UHFFFAOYSA-N
• SMILES： O1CC1C1=CC=CC=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 196.088815002g/mol
• Monoisotopic Mass: 196.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(2-phenylphenyl)oxirane

2-(2-phenylphenyl)oxirane: A Comprehensive Overview

2-(2-phenylphenyl)oxirane, also known by its CAS number 171435-96-4, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its unique structure, has garnered attention due to its potential in material science, pharmaceuticals, and advanced chemical synthesis. In this article, we delve into the properties, synthesis, applications, and recent advancements related to 2-(2-phenylphenyl)oxirane.

The molecular structure of 2-(2-phenylphenyl)oxirane consists of a benzene ring substituted with another phenyl group at the 2-position, forming a biphenyl system. This system is further connected to an epoxide group, which is a three-membered cyclic ether. The epoxide group imparts reactivity to the molecule, making it a valuable intermediate in organic synthesis. Recent studies have highlighted the importance of epoxide-containing compounds in drug discovery and polymer chemistry.

Synthesis of 2-(2-phenylphenyl)oxirane typically involves the oxidation of suitable diols or through epoxidation of alkenes using oxidizing agents like mCPBA (meta-chloroperbenzoic acid). The choice of synthetic route depends on the starting materials and desired stereochemistry. Researchers have explored green chemistry approaches to synthesize this compound, focusing on reducing environmental impact while maintaining high yields.

The physical properties of 2-(2-phenylphenyl)oxirane include a melting point of approximately 65°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents like dichloromethane and THF makes it suitable for various chemical reactions. Recent advancements in computational chemistry have allowed for precise modeling of its electronic structure, providing insights into its reactivity and stability.

In terms of applications, 2-(2-phenylphenyl)oxirane is widely used as an intermediate in the synthesis of complex organic molecules. Its epoxide group undergoes nucleophilic ring-opening reactions with a variety of nucleophiles, enabling the construction of diverse structures. For instance, it has been employed in the synthesis of biologically active compounds with potential anticancer properties.

Recent research has focused on leveraging the unique properties of 2-(2-phenylphenyl)oxirane in polymer science. By incorporating this compound into polymer backbones, scientists have developed novel materials with improved mechanical strength and thermal stability. These materials hold promise for use in high-performance composites and advanced coatings.

The study of 2-(2-phenylphenyl)oxirane has also extended into its catalytic applications. Researchers have explored its use as a catalyst in asymmetric epoxidation reactions, demonstrating high enantioselectivity under mild conditions. This advancement opens new avenues for the production of chiral epoxides, which are essential intermediates in drug manufacturing.

In conclusion, 2-(2-phenylphenyl)oxirane (CAS No: 171435-96-4) is a multifaceted compound with a wide range of applications across different domains. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis and material science. As research continues to uncover new possibilities for this compound, its role in advancing chemical innovation is expected to grow significantly.